Cas no 2901085-89-8 (2-Fluoro-5-isobutoxybenZaldehyde)

• Product Name: 2-Fluoro-5-isobutoxybenZaldehyde
• CAS No: 2901085-89-8
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 6796136
• PubChem ID: 171367823
• Update Time: 2025-05-19

2-Fluoro-5-isobutoxybenZaldehyde Chemical and Physical Properties

Names and Identifiers

• 2901085-89-8
• MFCD34765323
• 2-Fluoro-5-isobutoxybenZaldehyde

• Inchi： 1S/C11H13FO2/c1-8(2)7-14-10-3-4-11(12)9(5-10)6-13/h3-6,8H,7H2,1-2H3
• InChI Key： YWXQPFZNLHBMJZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C=O)OCC(C)C

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-Fluoro-5-isobutoxybenZaldehyde

2-Fluoro-5-isobutoxybenzaldehyde (CAS No. 2901085-89-8): An Emerging Compound in Chemical and Pharmaceutical Research

2-Fluoro-5-isobutoxybenzaldehyde (CAS No. 2901085-89-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its fluorine and isobutoxy substituents, which confer distinct properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 2-Fluoro-5-isobutoxybenzaldehyde consists of a benzene ring with a fluorine atom at the 2-position and an isobutoxy group at the 5-position. The presence of these functional groups imparts specific reactivity and stability characteristics to the molecule, making it suitable for a wide range of synthetic transformations. The aldehyde functional group at the para position further enhances its reactivity, enabling it to participate in various chemical reactions such as condensations, reductions, and oxidations.

In the realm of pharmaceutical research, 2-Fluoro-5-isobutoxybenzaldehyde has shown promise as a building block for the synthesis of bioactive compounds. Recent studies have explored its potential in the development of new drugs targeting various diseases. For instance, researchers have utilized this compound as a key intermediate in the synthesis of novel anti-inflammatory agents and anticancer drugs. The fluorine substituent is known to enhance the lipophilicity and metabolic stability of drug candidates, while the isobutoxy group can improve solubility and bioavailability.

Beyond pharmaceutical applications, 2-Fluoro-5-isobutoxybenzaldehyde has also found utility in materials science. Its unique electronic properties make it a valuable component in the synthesis of advanced materials such as polymers and coatings. For example, it can be used to create polymers with enhanced thermal stability and mechanical strength, which are essential for applications in electronics and aerospace industries.

The synthesis of 2-Fluoro-5-isobutoxybenzaldehyde typically involves several steps, including the introduction of the fluorine atom and the isobutoxy group onto the benzene ring. One common approach is to start with a substituted benzene derivative and sequentially introduce the desired functional groups through selective reactions. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound, reducing both cost and environmental impact.

In terms of safety and handling, 2-Fluoro-5-isobutoxybenzaldehyde should be managed with care due to its reactivity as an aldehyde. Proper personal protective equipment (PPE) should be worn during handling, and it should be stored in a well-ventilated area away from incompatible materials. Additionally, waste disposal should follow local regulations to ensure environmental safety.

The ongoing research on 2-Fluoro-5-isobutoxybenzaldehyde highlights its potential as a valuable chemical intermediate with diverse applications. As new synthetic methods continue to be developed and optimized, this compound is expected to play an increasingly important role in advancing various scientific fields. Whether used as a building block for new drugs or as a component in advanced materials, 2-Fluoro-5-isobutoxybenzaldehyde represents an exciting area of study that holds significant promise for future innovations.